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Compound of Interest

Compound Name: Fenitrothion

Cat. No.: B1672510

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for technical
grade fenitrothion, an organophosphate insecticide. The document details the chemical
reactions, experimental protocols, and critical quality parameters for the industrial production of
this compound. All quantitative data is presented in structured tables for ease of comparison,
and key processes are visualized using diagrams generated with Graphviz (DOT language).

Overview of the Synthesis Pathway

The industrial synthesis of technical grade fenitrothion is a multi-step process that primarily
involves the condensation of two key intermediates: 3-methyl-4-nitrophenol and O,0O-dimethyl
phosphorochloridothioate (DMPCT). The overall reaction is an esterification where the phenolic
hydroxyl group of 3-methyl-4-nitrophenol attacks the phosphorus atom of DMPCT, leading to
the formation of fenitrothion and hydrochloric acid as a byproduct.

The synthesis can be broken down into three main stages:

o Stage 1: Synthesis of 3-Methyl-4-nitrophenol

o Stage 2: Synthesis of O,0-Dimethyl phosphorochloridothioate (DMPCT)
o Stage 3: Condensation Reaction to form Fenitrothion

A generalized workflow for the synthesis is depicted below:
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Fig. 1: Overall workflow for the synthesis of technical grade fenitrothion.

Experimental Protocols
Stage 1: Synthesis of 3-Methyl-4-nitrophenol
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The industrial production of 3-methyl-4-nitrophenol typically follows a two-step process
involving the nitrosation of m-cresol followed by oxidation.

2.1.1. Nitrosation of m-Cresol

o Reaction: m-cresol is reacted with sodium nitrite in the presence of a mineral acid, such as
sulfuric acid, to form 4-nitroso-m-cresol.

e Protocol:

o To a stirred reactor containing 485 g of 60.2 wt% sulfuric acid, 49 g of industrial grade m-
cresol is added. The mixture is cooled to 0°C.

o Over a period of 1 hour, 100.5 g of a 36.8 wt% aqueous solution of sodium nitrite is added,
ensuring the temperature does not exceed 5°C.[1]

o The reaction mixture is stirred for an additional 30 minutes at the same temperature.
2.1.2. Oxidation of 4-Nitroso-m-cresol

e Reaction: The intermediate 4-nitroso-m-cresol is then oxidized using nitric acid to yield 3-
methyl-4-nitrophenol.

e Protocol:

o To the reaction mixture from the nitrosation step, 320 g of 9.1 wt% nitric acid is added over
2 hours, while maintaining the temperature between 35-45°C.[1]

o After the addition is complete, the mixture is stirred for an additional hour.

o The product, 3-methyl-4-nitrophenol, is then isolated by filtration and washed. A yield of
approximately 87% can be expected.[2]

A more direct, one-step nitration method exists where m-cresol is added to a mixture of nitric
acid and sodium nitrite, which can achieve a higher yield but may be less selective.[2]
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Stage 2: Synthesis of O,0-Dimethyl
phosphorochloridothioate (DMPCT)

DMPCT is synthesized from phosphorus trichloride in a multi-step process.
» Reaction Scheme:

o PCls +S - PSCIs

o PSCIs + CHsOH -~ CH3OP(S)Cl2 + HCI

o CH3OP(S)Clz + CH3OH + NaOH - (CH30)2P(S)Cl + NaCl + H20
» Protocol:

o Thiophosphorylation: Phosphorus trichloride is reacted with sulfur to produce
thiophosphoryl chloride (PSCIs).

o Methanolysis (Step 1): The resulting PSCls is then reacted with methanol to form O-methyl
phosphorodichloridothioate.

o Methanolysis (Step 2): This intermediate is further reacted with methanol in the presence
of a base, such as sodium hydroxide (methyl lye), to yield O,O-dimethyl
phosphorochloridothioate.[3] The reaction is typically carried out in a solvent like
dichloromethane.

Stage 3: Condensation of 3-Methyl-4-nitrophenol and
DMPCT

This final step involves the reaction of the two previously synthesized intermediates to produce
fenitrothion.

e Reaction: (CH30)2P(S)Cl + HOCsH3(CH3)NO2 — (CH30)2P(S)OCeH3(CH3)NO2 + HCI
» Protocol:

o The synthesized 3-methyl-4-nitrophenol (2.5 mmol, 0.382 g) is added to the O,O-dimethyl
phosphorochloridothioate in toluene, which was synthesized in the previous step.
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o The mixture is stirred at room temperature for 30 minutes.

o Abase, such as pyridine or triethylamine, is added to neutralize the hydrochloric acid that
is formed as a byproduct.

o The reaction mixture is then refluxed at 70°C for 3 hours in an organic solvent like toluene
or xylene under anhydrous conditions.

o After the reaction is complete, the solvent is evaporated under vacuum to yield the crude
product.

o The crude technical fenitrothion is then purified, typically through washing and filtration,
to meet the required specifications.

Data Presentation: Specifications for Technical
Grade Fenitrothion

The quality of technical grade fenitrothion is critical for its efficacy and safety. The following
table summarizes the key specifications as per the Food and Agriculture Organization (FAO).

Parameter Specification
Fenitrothion Content =930 g/kg
S-methyl fenitrothion <5 g/kg
Tetramethyl pyrophosphorothioate (TMPP) < 3 g/kg

Table 1: Specifications for Technical Grade Fenitrothion[4][5]

Mandatory Visualization: Synthesis Pathway
Diagram

The following diagram illustrates the chemical structures and reactions involved in the
synthesis of fenitrothion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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